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Compound of Interest

Compound Name: Fluorofenidone-d3

Cat. No.: B12416261 Get Quote

Essential Safety and Handling Guide for
Fluorofenidone-d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Fluorofenidone-d3 in a laboratory setting. The following

information is designed to ensure the safe and effective use of this compound while minimizing

risks to personnel and the environment.

Hazard Identification and Safety Precautions
Fluorofenidone-d3 should be handled with the same precautions as Fluorofenidone. The

primary hazards associated with Fluorofenidone are:

Acute Oral Toxicity (Category 4): Harmful if swallowed[1].

Aquatic Toxicity (Acute and Chronic, Category 1): Very toxic to aquatic life with long-lasting

effects[1].

Precautionary Statements:

Wash skin thoroughly after handling[1].
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Do not eat, drink, or smoke when using this product[1].

Avoid release to the environment[1].

If swallowed, call a poison center or doctor/physician if you feel unwell[1].

Rinse mouth[1].

Collect spillage[1].

Dispose of contents/container to an approved waste disposal plant[1].

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Fluorofenidone-d3:

PPE Category Specification

Eye Protection Safety goggles with side-shields[1].

Hand Protection
Chemical-resistant protective gloves (e.g., nitrile

rubber)[1].

Skin and Body Protection
Impervious laboratory coat or clothing. Ensure

no skin is exposed.

Respiratory Protection

A suitable respirator should be used if dust or

aerosols are generated. Work in a well-

ventilated area, preferably a fume hood[1].

Quantitative Data Summary
The following table summarizes key quantitative data for Fluorofenidone.
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Property Value Source

Molecular Formula C₁₂H₇D₃FNO N/A

Molecular Weight 206.23 g/mol N/A

CAS Number
848353-85-5 (for

Fluorofenidone)
[1]

Storage (Powder) -20°C[1][2] [1][2]

Storage (in Solvent) -80°C[1][3] [1][3]

Solubility

Soluble in Acetonitrile and

DMSO[2]. In DMSO, soluble

up to 140 mg/mL[4].

[2][4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Fluorofenidone-d3 from receipt to preparation of a

stock solution.

Experimental Workflow for Handling Fluorofenidone-d3
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1. Preparation & PPE

2. Receiving & Inspection

Proceed upon readiness

3. Storage

If container is intact

4. Weighing

For experimental use

5. Solubilization

Transfer weighed compound

6. Labeling & Storage of Solution

Once fully dissolved

7. Decontamination & Waste Disposal

After experiment completion

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of Fluorofenidone-d3 in a laboratory

setting.

Protocol Steps:
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Preparation and Personal Protective Equipment (PPE):

Before handling the compound, ensure the work area (preferably a chemical fume hood) is

clean and uncluttered.

Verify that an emergency eyewash station and safety shower are accessible.

Don all required PPE as specified in the table above.

Receiving and Inspection:

Upon receiving the container of Fluorofenidone-d3, inspect it for any damage or leaks.

If the container is compromised, follow spill procedures. If intact, proceed to the

designated storage area.

Storage:

Store the container in a tightly sealed state in a cool, well-ventilated area away from direct

sunlight and sources of ignition[1].

For the powdered form, store at -20°C[1][2].

Weighing the Compound:

Perform all weighing operations within a chemical fume hood to avoid inhalation of any

airborne particles.

Use a dedicated, clean weighing boat or paper.

Handle the container and spatula with care to minimize the generation of dust.

Close the primary container tightly immediately after weighing.

Solubilization:

Add the desired solvent (e.g., DMSO) to the vessel containing the weighed

Fluorofenidone-d3.
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If necessary, sonication can be used to aid dissolution[5].

Ensure the solution is fully clarified before use.

Labeling and Storage of Stock Solution:

Clearly label the container with the compound name (Fluorofenidone-d3), concentration,

solvent, date of preparation, and your initials.

Store the stock solution at -80°C for long-term stability[1][3].

Decontamination and Waste Disposal:

Wipe down the work surface, balance, and any equipment used with an appropriate

solvent (e.g., 70% ethanol).

Dispose of all contaminated materials (weighing paper, pipette tips, gloves) as hazardous

chemical waste according to the disposal plan below.

Disposal Plan: Step-by-Step Procedures
Proper disposal of Fluorofenidone-d3 and associated waste is crucial to prevent

environmental contamination.

Segregation of Waste:

Maintain separate, clearly labeled waste containers for:

Solid Waste: Contaminated PPE (gloves, shoe covers), weighing papers, and empty

vials.

Liquid Waste: Unused or expired solutions of Fluorofenidone-d3 and solvents used for

rinsing glassware.

Packaging of Waste:

Solid Waste: Place in a dedicated, sealed, and puncture-resistant hazardous waste bag or

container.
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Liquid Waste: Collect in a compatible, leak-proof, and clearly labeled hazardous waste

container. Do not overfill the container; leave at least 10% headspace.

Labeling of Waste Containers:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

(Fluorofenidone-d3), the solvent(s) used, and the approximate concentration and

volume.

Storage of Waste:

Store hazardous waste in a designated, secure, and well-ventilated area away from

general laboratory traffic.

Ensure incompatible waste types are segregated.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Do not dispose of Fluorofenidone-d3 down the drain or in regular trash[1].

Signaling Pathway Inhibition
Fluorofenidone has been shown to inhibit the PI3K/Akt signaling pathway, which is involved in

cellular processes such as cell growth, proliferation, and survival[3][4].

PI3K/Akt Signaling Pathway
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Caption: Fluorofenidone-d3 inhibits the PI3K/Akt signaling pathway, thereby affecting

downstream processes like cell growth and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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